![molecular formula C12H12Cl2N2OS B4184195 2,2-dichloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methylcyclopropanecarboxamide](/img/structure/B4184195.png)
2,2-dichloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methylcyclopropanecarboxamide
Overview
Description
2,2-dichloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methylcyclopropanecarboxamide, also known as DCTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
The exact mechanism of action of 2,2-dichloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methylcyclopropanecarboxamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, tumor growth, and viral replication. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory prostaglandins. This compound has also been found to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in vitro and in vivo. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, this compound has been shown to inhibit the replication of viruses such as hepatitis C virus and dengue virus.
Advantages and Limitations for Lab Experiments
2,2-dichloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methylcyclopropanecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. This compound has also been found to be stable and soluble in various solvents. However, this compound also has some limitations. It has been found to be toxic to some cell types at high concentrations. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2,2-dichloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methylcyclopropanecarboxamide. One possible direction is to further investigate its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to study its anti-tumor properties and its potential use in cancer therapy. Additionally, further research is needed to understand the exact mechanism of action of this compound and to identify potential targets for its use in various research applications.
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific research applications.
Scientific Research Applications
2,2-dichloro-N-(3-cyano-4,5-dimethyl-2-thienyl)-1-methylcyclopropanecarboxamide has been found to have potential use in various scientific research applications. It has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells and inhibit the replication of viruses such as hepatitis C virus and dengue virus.
Properties
IUPAC Name |
2,2-dichloro-N-(3-cyano-4,5-dimethylthiophen-2-yl)-1-methylcyclopropane-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2N2OS/c1-6-7(2)18-9(8(6)4-15)16-10(17)11(3)5-12(11,13)14/h5H2,1-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INTNQWYBQGMMKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)NC(=O)C2(CC2(Cl)Cl)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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